Cas no 56470-89-4 (2-(3-Methylbutyl)cycloheptan-1-ol)

• Product Name: 2-(3-Methylbutyl)cycloheptan-1-ol
• CAS No: 56470-89-4
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 5746530
• PubChem ID: 61749607
• Update Time: 2025-06-08

2-(3-Methylbutyl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 56470-89-4
• AKOS011020099
• EN300-1636334
• 2-(3-methylbutyl)cycloheptan-1-ol
• Cycloheptanol, 2-(3-methylbutyl)-
• 2-(3-Methylbutyl)cycloheptan-1-ol

• Inchi： 1S/C12H24O/c1-10(2)8-9-11-6-4-3-5-7-12(11)13/h10-13H,3-9H2,1-2H3
• InChI Key： SLMXYWNPFWVJER-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1CCC(C)C

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.883±0.06 g/cm3(Predicted)
• Boiling Point: 246.5±8.0 °C(Predicted)
• pka: 15.32±0.40(Predicted)

Additional information on 2-(3-Methylbutyl)cycloheptan-1-ol

Chemical Profile of 2-(3-Methylbutyl)cycloheptan-1-ol (CAS No. 56470-89-4)

2-(3-Methylbutyl)cycloheptan-1-ol, identified by its Chemical Abstracts Service (CAS) number 56470-89-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This cycloaliphatic alcohol exhibits a unique structural framework characterized by a cycloheptane ring substituted with a 3-methylbutyl group at the first carbon position. The compound’s molecular formula, C₁₁H₂₂O, underscores its hydrophobic nature, making it a candidate for various applications in medicinal chemistry and material science.

The synthesis and characterization of 2-(3-Methylbutyl)cycloheptan-1-ol have garnered attention due to its potential role as an intermediate in the development of bioactive molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its integration into drug discovery pipelines. The compound’s structural motif, featuring both a rigid cycloheptane core and an alkyl chain, offers tunable physicochemical properties that can be leveraged for optimizing solubility, permeability, and metabolic stability in drug candidates.

In the context of pharmaceutical research, 2-(3-Methylbutyl)cycloheptan-1-ol has been explored as a building block for more complex scaffolds. Its ability to serve as a precursor in the synthesis of heterocyclic derivatives has been particularly noted. For instance, researchers have investigated its transformation into nitrogen-containing heterocycles, which are prevalent in many pharmacologically active compounds. The introduction of nitrogen atoms into the structure can modulate electronic properties and enhance binding affinity to biological targets, making such derivatives promising candidates for therapeutic intervention.

Moreover, the compound’s stereochemistry has been a focal point in recent studies. The presence of a chiral center at the carbon atom bearing the 3-methylbutyl group allows for the generation of enantiomerically pure forms, which is crucial in pharmaceutical development due to differences in biological activity between enantiomers. Techniques such as asymmetric synthesis and chiral resolution have been employed to isolate and characterize these enantiomers, providing insights into their potential pharmacological effects.

The pharmacokinetic profile of 2-(3-Methylbutyl)cycloheptan-1-ol has also been examined in preclinical studies. Its moderate lipophilicity and lack of significant polar functional groups suggest that it may exhibit favorable oral bioavailability. However, further investigation into its metabolic pathways is necessary to fully understand its fate within biological systems. In vitro studies using liver microsomes have begun to unravel the enzymatic degradation pathways, highlighting potential interactions with cytochrome P450 enzymes that could influence drug-drug interactions.

Industrial applications of 2-(3-Methylbutyl)cycloheptan-1-ol extend beyond pharmaceuticals. Its use as an intermediate in specialty chemical synthesis has been explored, particularly in the production of fragrances and flavoring agents where its structural complexity contributes to unique sensory profiles. Additionally, the compound’s stability under various conditions makes it suitable for formulation in cosmetic products, where chemical inertness is paramount.

Recent research has also delved into the environmental impact of 2-(3-Methylbutyl)cycloheptan-1-ol, assessing its biodegradability and ecotoxicity. Studies indicate that while the compound exhibits moderate persistence in aquatic environments, its low toxicity profile suggests minimal risk to non-target organisms. This information is critical for guiding responsible industrial use and ensuring compliance with environmental regulations.

The future direction of research on 2-(3-Methylbutyl)cycloheptan-1-ol lies in expanding its utility through innovative synthetic strategies and exploring novel derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these advancements, leveraging computational modeling and high-throughput screening techniques to accelerate discovery.

In conclusion, 2-(3-Methylbutyl)cycloheptan-1-ol (CAS No. 56470-89-4) represents a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, position it as a valuable asset in both academic research and industrial applications. As our understanding of its properties continues to evolve, so too will its role in shaping the future of medicinal chemistry and material science.